Cas no 1115998-98-5 (N-(3,4-dimethoxyphenyl)methyl-1-(6-phenoxypyrimidin-4-yl)piperidine-4-carboxamide)

• Product Name: N-(3,4-dimethoxyphenyl)methyl-1-(6-phenoxypyrimidin-4-yl)piperidine-4-carboxamide
• CAS No: 1115998-98-5
• MF: C₂₅H₂₈N₄O₄
• MW: 448.514225959778
• CID: 6039440
• PubChem ID: 49663983
• Update Time: 2025-05-25

N-(3,4-dimethoxyphenyl)methyl-1-(6-phenoxypyrimidin-4-yl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-dimethoxyphenyl)methyl-1-(6-phenoxypyrimidin-4-yl)piperidine-4-carboxamide
• N-[(3,4-dimethoxyphenyl)methyl]-1-(6-phenoxypyrimidin-4-yl)piperidine-4-carboxamide
• F3406-6339
• 1115998-98-5
• VU0623887-1
• N-(3,4-dimethoxybenzyl)-1-(6-phenoxypyrimidin-4-yl)piperidine-4-carboxamide
• AKOS005056545

• Inchi： 1S/C25H28N4O4/c1-31-21-9-8-18(14-22(21)32-2)16-26-25(30)19-10-12-29(13-11-19)23-15-24(28-17-27-23)33-20-6-4-3-5-7-20/h3-9,14-15,17,19H,10-13,16H2,1-2H3,(H,26,30)
• InChI Key： OQXRREHMFUCPRD-UHFFFAOYSA-N
• SMILES： N1(C2=CC(OC3=CC=CC=C3)=NC=N2)CCC(C(NCC2=CC=C(OC)C(OC)=C2)=O)CC1

Computed Properties

• Exact Mass: 448.21105539g/mol
• Monoisotopic Mass: 448.21105539g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 595
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 85.8Ų

Additional information on N-(3,4-dimethoxyphenyl)methyl-1-(6-phenoxypyrimidin-4-yl)piperidine-4-carboxamide

N-(3,4-Dimethoxyphenyl)methyl-1-(6-phenoxypyrimidin-4-yl)piperidine-4-carboxamide: A Comprehensive Overview

The compound CAS No. 1115998-98-5, known as N-(3,4-dimethoxyphenyl)methyl-1-(6-phenoxypyrimidin-4-yl)piperidine-4-carboxamide, is a complex organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. The molecule consists of a piperidine ring substituted with a carboxamide group, a phenoxypyrimidine moiety, and a dimethoxyphenyl group, each contributing to its diverse chemical properties.

Recent studies have highlighted the importance of piperidine derivatives in drug discovery, particularly in the development of bioactive compounds with potential therapeutic applications. The presence of the 6-phenoxypyrimidin-4-yl group in this compound suggests its potential role in modulating protein-protein interactions, a critical aspect in treating various diseases such as cancer and neurodegenerative disorders. Additionally, the 3,4-dimethoxyphenyl group introduces electronic and steric effects that may enhance the compound's pharmacokinetic properties.

The synthesis of this compound involves a multi-step process that combines advanced organic synthesis techniques. Researchers have employed strategies such as Suzuki coupling and amide bond formation to construct the molecule's intricate architecture. These methods ensure high yields and purity, making the compound suitable for further biological evaluations.

In terms of biological activity, preliminary assays have demonstrated that this compound exhibits moderate inhibitory effects on several key enzymes associated with inflammatory pathways. For instance, it shows promise as an inhibitor of cyclooxygenase (COX), which is implicated in pain and inflammation. Furthermore, its ability to modulate the activity of kinases involved in cell signaling pathways makes it a valuable lead compound for anticancer drug development.

The structural versatility of this compound also lends itself to further modifications. By altering the substituents on the pyrimidine ring or modifying the piperidine backbone, researchers can explore a wide range of biological activities. Such modifications could potentially enhance the compound's selectivity and efficacy, paving the way for its application in targeted therapies.

From an environmental standpoint, the synthesis and handling of this compound adhere to green chemistry principles. The use of recyclable catalysts and solvent systems minimizes waste generation and reduces the overall environmental footprint of its production process.

In conclusion, N-(3,4-dimethoxyphenyl)methyl-1-(6-phenoxypyrimidin-4-yl)piperidine-4-carboxamide represents a significant advancement in medicinal chemistry. Its unique structure, coupled with promising biological activities, positions it as a valuable asset in drug discovery efforts. As research continues to unravel its full potential, this compound holds the promise of contributing to innovative therapeutic solutions across various disease areas.